Cas no 78790-86-0 (3-ethoxyisonicotinonitrile)

• Product Name: 3-ethoxyisonicotinonitrile
• CAS No: 78790-86-0
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 1794658
• PubChem ID: 12866695
• Update Time: 2025-04-23

3-ethoxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 3-ethoxy-
• 3-ethoxyisonicotinonitrile
• 3-Ethoxy-4-pyridinecarbonitrile (ACI)
• 4-Cyano-3-ethoxypyridine
• F2147-2155
• DA-41351
• 3-ethoxy-4-cyanopyridine
• 3-ethoxypyridine-4-carbonitrile
• SCHEMBL7316953
• G64256
• 78790-86-0
• RCGBFDXSJLKYNK-UHFFFAOYSA-N
• AKOS022634328

• Inchi： 1S/C8H8N2O/c1-2-11-8-6-10-4-3-7(8)5-9/h3-4,6H,2H2,1H3
• InChI Key： RCGBFDXSJLKYNK-UHFFFAOYSA-N
• SMILES： N#CC1C(OCC)=CN=CC=1

Computed Properties

• Exact Mass: 148.063662883g/mol
• Monoisotopic Mass: 148.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 45.9Ų

Additional information on 3-ethoxyisonicotinonitrile

4-Pyridinecarbonitrile, 3-ethoxy- (CAS No. 78790-86-0): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Pyridinecarbonitrile, 3-ethoxy-, identified by the Chemical Abstracts Service Number (CAS No.) 78790-86-0, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyridine core with an ethoxy substituent and a cyano group, has garnered attention due to its versatile applications in the synthesis of various biologically active molecules. The unique structural attributes of 4-Pyridinecarbonitrile, 3-ethoxy- make it a valuable building block for developing novel therapeutic agents targeting diverse diseases.

The< strong>pyridine ring is a cornerstone in medicinal chemistry, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of an< strong>ethoxy group at the 3-position enhances the compound's lipophilicity, improving its membrane permeability—a critical factor for drug bioavailability. Furthermore, the cyano group introduces a polar moiety that can participate in hydrogen bonding interactions, further modulating the compound's pharmacokinetic properties.

In recent years, 4-Pyridinecarbonitrile, 3-ethoxy- has been extensively studied for its role in synthesizing small-molecule inhibitors. For instance, researchers have leveraged this intermediate to develop potent inhibitors of kinases and other enzymes implicated in cancer progression. The< strong>CAS No. 78790-86-0-identified compound serves as a precursor in constructing heterocyclic scaffolds that mimic natural product structures, which are often associated with high biological activity.

One notable application of 4-Pyridinecarbonitrile, 3-ethoxy- is in the synthesis of antiviral agents. The pyridine core's ability to adopt multiple conformations allows for precise tuning of molecular interactions with viral proteases and polymerases. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects against RNA viruses by disrupting critical replication steps. The< strong>ethoxy substituent plays a pivotal role in optimizing these interactions, enhancing both potency and selectivity.

The< strong>CAS No. 78790-86-0-referenced compound also finds utility in the development of central nervous system (CNS) therapeutics. Its structural motif is reminiscent of several known neuroactive compounds, suggesting potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Researchers have synthesized analogs of 4-Pyridinecarbonitrile, 3-ethoxy- that modulate neurotransmitter receptor activity, offering promising avenues for future drug development.

The synthetic pathways involving 4-Pyridinecarbonitrile, 3-ethoxy- are diverse and well-documented. One common approach involves the nucleophilic substitution of an ester or amide group on a halogenated pyridine precursor, followed by cyanation to introduce the cyano functionality. This methodological flexibility allows chemists to explore various structural modifications while maintaining the core pharmacophore integrity.

In conclusion, 4-Pyridinecarbonitrile, 3-ethoxy-, designated by its CAS No. 78790-86-0, is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural features enable the development of innovative therapeutics targeting cancers, viruses, and neurological conditions. As research continues to uncover new biological targets and synthetic strategies, the importance of this compound is expected to grow further.